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Compound of Interest

Compound Name: 1-isothiocyanato-PEG4-Alcohol

Cat. No.: B604938

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-isothiocyanato-PEG4-Alcohol, a
heterobifunctional crosslinker crucial in bioconjugation and drug development. It details the
compound's chemical and physical properties, its applications, and provides exemplary
experimental protocols for its use.

Core Properties of 1-Isothiocyanato-PEG4-Alcohol

1-Isothiocyanato-PEG4-Alcohol is a versatile molecule featuring a reactive isothiocyanate
group at one end and a hydroxyl group at the other, separated by a hydrophilic 4-unit

polyethylene glycol (PEG) spacer.[1][2] This structure allows for the covalent conjugation to
primary amine-containing biomolecules and further derivatization at the alcohol terminus.[1]

Chemical and Physical Data
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Property Value

Chemical Formula C9H17NO4S[3][4]

Molecular Weight 235.30 g/mol [3][4]

CAS Number 1835759-69-7[3][4]
Appearance Colorless to light yellow liquid
Purity Typically =295%][5]

Solubility Soluble in agueous media[1]
Storage Conditions -20°C for long-term storage[4]

Applications in Research and Drug Development

The primary utility of 1-isothiocyanato-PEG4-Alcohol lies in its role as a flexible and
hydrophilic linker in the construction of more complex biomolecules.[6]

¢ Proteolysis-Targeting Chimeras (PROTACS): This molecule is frequently employed as a
PEG-based linker in the synthesis of PROTACSs.[7][8] PROTACs are heterobifunctional
molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's
degradation.[6][8] The PEG linker enhances the solubility and cell permeability of the
PROTAC molecule.[6][9] The length of the PEG chain is a critical parameter for optimizing
the formation of the ternary complex between the target protein, the PROTAC, and the E3
ligase.[6][7]

e Antibody-Drug Conjugates (ADCSs): The isothiocyanate group can be conjugated to
antibodies, enabling the targeted delivery of cytotoxic drugs to specific cells or tissues.[2][3]

o PEGylation of Proteins and Peptides: The process of attaching PEG chains (PEGylation) to
proteins and peptides can improve their pharmacokinetic properties, such as prolonging
circulation time, reducing immunogenicity, and increasing bioavailability.[2][10]

Experimental Protocols
General Protocol for Protein Bioconjugation
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This protocol provides a general guideline for the conjugation of 1-isothiocyanato-PEG4-

Alcohol to a primary amine-containing protein.

Materials:

Protein of interest in a suitable buffer (e.g., 100 mM phosphate buffer)
1-Isothiocyanato-PEG4-Alcohol

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
Quenching reagent (e.g., Tris-HCI or glycine)

Purification system (e.g., size-exclusion chromatography or dialysis cassettes)

Procedure:

Protein Preparation: Dissolve the protein in the chosen conjugation buffer at a known
concentration. The optimal pH for the reaction with primary amines is typically between 8.5
and 9.5.

Reagent Preparation: Prepare a stock solution of 1-isothiocyanato-PEG4-Alcohol in
anhydrous DMF or DMSO immediately before use.

Conjugation Reaction: Add the desired molar excess of the 1-isothiocyanato-PEG4-
Alcohol solution to the protein solution. The reaction can be carried out at room temperature
for 1-2 hours or overnight at 4°C with gentle stirring.

Quenching: Add a quenching reagent to the reaction mixture to stop the reaction by
consuming any unreacted isothiocyanate.

Purification: Remove excess, unreacted crosslinker and byproducts from the conjugated
protein using size-exclusion chromatography, dialysis, or ultrafiltration.

Characterization: Analyze the conjugate to determine the degree of PEGylation. This can be
achieved using techniques such as SDS-PAGE, mass spectrometry (MALDI-TOF or ESI-
MS), or HPLC.[10][11] A colorimetric assay using barium salts and iodine can also be used
to quantify the amount of PEG conjugated to the protein.[11][12]
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lllustrative Quantitative Data for PEGylation

The following data, adapted from a study on a similar compound (PEG-phenyl-isothiocyanate),
illustrates the effect of pH on conjugation efficiency.[1][13]

Average PEG Chains per

pH Molar Excess of PEG-ITC .
Protein

6.5 10-fold 3.5

9.2 10-fold 6.0

This demonstrates that a more alkaline pH significantly increases the degree of PEGylation.
The hydrolysis half-life of the PEG-isothiocyanate was found to be approximately 95 hours at
pH 6.5 and 40 hours at pH 9.2.[1][13]

Synthesis of 1-Isothiocyanato-PEG4-Alcohol

While commercially available, 1-isothiocyanato-PEG4-Alcohol can be synthesized from its
corresponding amine precursor, 1-amino-PEG4-alcohol. A general one-pot method involves the
in situ generation of a dithiocarbamate salt followed by desulfurization.

General Procedure Outline:

o Dithiocarbamate Salt Formation: The starting amine (1-amino-PEG4-alcohol) is reacted with
carbon disulfide in the presence of a base (e.g., DABCO or sodium hydride) in an
appropriate solvent like THF or DMF.

o Desulfurization: An aqueous solution of an iron(lll) salt (e.g., FeCI3:6H20) is added to the
reaction mixture to induce desulfurization and formation of the isothiocyanate group.

o Workup and Purification: The product is extracted with an organic solvent, washed, dried,
and purified, typically by column chromatography.

Safety and Handling

Standard laboratory safety precautions should be observed when handling 1-isothiocyanato-
PEG4-Alcohol and the reagents for its synthesis and conjugation.[14][15]
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e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.[14]

o Ventilation: Work in a well-ventilated area or a chemical fume hood, especially when
handling volatile reagents like carbon disulfide.[14]

» Storage: Store 1-isothiocyanato-PEG4-Alcohol at -20°C in a tightly sealed container to
prevent degradation.[4]

» Disposal: Dispose of chemical waste according to institutional and local regulations.[15]

Visualizing Experimental Workflows
General PROTAC Assembly Workflow

The following diagram illustrates a generalized workflow for the assembly of a PROTAC using a
bifunctional PEG linker like 1-isothiocyanato-PEG4-Alcohol.
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Caption: A generalized workflow for PROTAC synthesis and its mechanism of action.

Bioconjugation and Purification Workflow
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This diagram outlines the key steps in conjugating 1-isothiocyanato-PEG4-Alcohol to a
protein and purifying the resulting product.
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Caption: Workflow for protein bioconjugation with 1-isothiocyanato-PEG4-Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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